Cas no 14442-12-7 (3-Phenylisoxazole-5-carboxylic acid)
14442-12-7 structure
Product Name:3-Phenylisoxazole-5-carboxylic acid
CAS No:14442-12-7
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD01936010
CID:171316
PubChem ID:354334119
Update Time:2025-04-19
3-Phenylisoxazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylisoxazole-5-carboxylic acid
- 3-PHENYL-5-ISOXAZOLE CARBOXYLIC ACID
- 5-Isoxazolecarboxylicacid, 3-phenyl-
- 3-phenyl-1,2-oxazole-5-carboxylic acid
- AKOS BC-1271
- AKOS B028629
- TIMTEC-BB SBB007338
- ART-CHEM-BB B028629
- 5-Carboxy-3-phenylisoxazole
- 3-PHENYL-ISOXAZOLE-5-CARBOXYLIC ACID
- 3-PHENYL-5-ISOXAZOLECARBOXYLIC ACID
- 3-Phenylisoxazole-5-carboxylicacid97%
- 5-isoxazolecarboxylic acid, 3-phenyl-
- 3-Phenylisoxazole-5-carboxylic acid 97%
- 3-Phenyl-5-isoxazolecarboxylicacid
- BAS 10157010
- phenylisoxazolecarboxylicacid
- 3-phenylisoxazole-5-carboxylic
- YGTFDJRCCBKLDM-UHFFFAOYSA-N
- HMS1696E11
- AL
- A808212
- SY007342
- VTW
- 3-Phenylisoxazole-5-carboxylic acid, 97%
- SCHEMBL212382
- 3-Phenylisoxazole-5-carboxylicacid
- EN300-36619
- CS-0085257
- 14442-12-7
- CHEMBL4089780
- AM807331
- MFCD01936010
- DTXSID00353245
- FT-0697684
- J-513055
- Z57140876
- AB10572
- 12L-318S
- P2390
- AKOS000303426
- DB-063539
- STK341646
- ALBB-009872
-
- MDL： MFCD01936010
- Inchi： 1S/C10H7NO3/c12-10(13)9-6-8(11-14-9)7-4-2-1-3-5-7/h1-6H,(H,12,13)
- InChI Key： YGTFDJRCCBKLDM-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC(C2C=CC=CC=2)=N1
Computed Properties
- Exact Mass: 189.04300
- Monoisotopic Mass: 189.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -1
- XLogP3: 2.5
- Topological Polar Surface Area: 63.3
Experimental Properties
- Color/Form: Not available
- Density: 1.3±0.1 g/cm3
- Melting Point: 178-182 °C (lit.)
- Boiling Point: 200°C
- Flash Point: 216.7±25.4 °C
- PSA: 63.33000
- LogP: 2.03980
- Sensitiveness: Moisture & Light Sensitive
- Solubility: Not available
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
3-Phenylisoxazole-5-carboxylic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H315+H319
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：2-8°C
3-Phenylisoxazole-5-carboxylic acid Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Phenylisoxazole-5-carboxylic acid Pricemore >>
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3-Phenylisoxazole-5-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:14442-12-7)3-Phenylisoxazole-5-carboxylic acid
Order Number:A808212
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:48
Price ($):224.0
Email:sales@amadischem.com
3-Phenylisoxazole-5-carboxylic acid Related Literature
-
1. Neighbouring group participation in isoxazole ring bromination. Part IIGuglielmo Stagno d'Alcontres,Corrado Caristi,Alida Ferlazzo,Mario Gattuso J. Chem. Soc. Perkin Trans. 1 1976 1694
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:14442-12-7)3-Phenylisoxazole-5-carboxylic acid
Purity:99%
Quantity:10g
Price ($):224.0